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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Acetylcyclohexene
(CAS No. 932-66-1), a key intermediate in organic synthesis. The following sections detail the
chemical and physical properties, known hazards, and recommended procedures for its safe
use in a laboratory setting, particularly for research and drug development applications.

Chemical and Physical Properties

1-Acetylcyclohexene is a combustible liquid that is colorless to slightly yellow in appearance.
[1] A thorough understanding of its physical and chemical properties is essential for its safe
handling and use.
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Property Value Source
Molecular Formula CsH120 [2]
Molecular Weight 124.18 g/mol [2]
Appearance Clear, c.olo.rless to very slight o
yellow liquid
Boiling Point 201-202 °C (at 760 mmHg) [1]
Melting Point 73 °C [1]
Flash Point 65 °C (149 °F) [1]
Density 0.966 g/mL at 25 °C [1]
Refractive Index n20/D 1.49 [1]
Solubility Not available [1]

Hazard Identification and Classification

1-Acetylcyclohexene is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation

Source:[2]
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The toxicological properties of 1-Acetylcyclohexene have not been fully investigated.[1] As
with any chemical with incomplete toxicological data, it should be handled with care, assuming
it may have other unknown hazards.

An estimated NFPA 704 rating has been compiled from Safety Data Sheet information:

NFPA 704 Diamond Rating Explanation

Can cause temporary
Health (Blue) 2 incapacitation or residual

injury.

Must be moderately heated or

exposed to relatively high

Flammability (Red) 2 )
ambient temperature before
ignition can occur.
Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is
not reactive with water.
Special (White) - No special hazards.

Source:[1] (Flammability rating), Health and Instability ratings are estimated based on GHS
classifications.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure and ensuring a safe working environment.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.[1]

e Ensure that an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]
o Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of
degradation or puncture before use.

o Alab coat or chemical-resistant apron should be worn to protect street clothing.[1]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[1]

Experimental Protocols
General Handling and Dispensing

This protocol outlines the safe procedure for transferring 1-Acetylcyclohexene from a storage
container to a reaction vessel.
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Preparation

Don appropriate PPE:
- Safety goggles

- Nitrile gloves
- Lab coat

Y

Prepare chemical fume hood:
- Ensure proper airflow
- y

Have spill kit and waste container read

Transfer

E)btain 1-Acetylcyclohexene containeD

\

Glace container in fume hootD

\

Garefully open containeD

\

Dispense required amount into reaction vessel
using a clean pipette or syringe

:

(Securely close the 1-Acetylcyclohexene containeD

- J
4 M

Cleanup

Dispose of used pipette/syringe in
appropriate chemical waste

\

[Wipe down any spills in the fume hood]

Y

Geturn reagent to designated storage)

\

(Remove PPE and wash hands thoroughla
- J

Click to download full resolution via product page

Caption: Workflow for Safely Dispensing 1-Acetylcyclohexene.
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Storage Requirements

o Store in a cool, dry, and well-ventilated area away from sources of ignition.[1]
o Keep the container tightly closed when not in use.[1]

e Incompatible with strong oxidizing agents and strong bases.[1]

Spill and Leak Procedures

In the event of a spill, follow these procedures immediately.

Spill Response
Don appropriate PPE, Contain the spill with an inert absorbent material Carefully collect the absorbed material into a Decontaminate the spill area with a suitable solvent
[Em“a‘e immediate area and alert ”‘"59 including respiratory protection if necessary (vermiculte, sand, or earth) sealed container for hazardous waste (e.9., acetone), followed by soap and water Ventlate the area

Click to download full resolution via product page

Caption: Spill Response Protocol for 1-Acetylcyclohexene.

Waste Disposal

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste and consult local, regional, and national hazardous waste regulations for
proper disposal.[1]

¢ Dispose of contents and container to an approved waste disposal plant.[3]

e Do not dispose of down the drain or with regular trash.

Synthesis Protocol: Preparation of 1-Acetylcyclohexene

The following is an example of a synthetic protocol where 1-Acetylcyclohexene is the product.
This illustrates a practical application of its handling.

Reaction: Rearrangement of 1-ethynylcyclohexanol to 1-acetylcyclohexene.
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Reagents and Equipment:

1-ethynylcyclohexanol

e Dry benzene

e Phosphorus pentoxide

» 5% Sodium bicarbonate solution

e Anhydrous sodium sulfate

e 500-mL round-bottomed flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus with a 15-cm helix-packed column
Procedure:

e In a 500-mL round-bottomed flask, combine 40 g (0.32 mole) of 1-ethynylcyclohexanol, 250
mL of dry benzene, and 10 g of phosphorus pentoxide.

e Add a boiling chip and attach a reflux condenser.
o Gently reflux the mixture on a steam cone for 2.5 hours.
e Cool the flask and decant the benzene solution from the phosphorus pentoxide.

e Wash the benzene solution once with 100 mL of 5% sodium bicarbonate solution in a
separatory funnel.

e Dry the organic layer over 15 g of anhydrous sodium sulfate.
» Remove the benzene by distillation at atmospheric pressure.

o Carefully fractionally distill the remaining residue under reduced pressure.
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o Collect the product boiling at 85-88°C/22 mm.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o . .
respiration. If breathing is difficult, give oxygen.
Get medical aid.[1]
Get medical aid. Flush skin with plenty of water
Skin Contact for at least 15 minutes while removing

contaminated clothing and shoes.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical aid

immediately.[1]

Do not induce vomiting. If the victim is
) conscious and alert, give 2-4 cupfuls of milk or
Ingestion . .
water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Source:[1]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[1]

o Specific Hazards: As a combustible liquid, it can release carbon monoxide and carbon
dioxide upon combustion. Vapors may form explosive mixtures with air.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]
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Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[1]

Conditions to Avoid: Ignition sources, excess heat.[1]

Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.[1]

Hazardous Polymerization: Has not been reported.[1]

This guide is intended to provide comprehensive safety information for trained professionals.
Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling 1-
Acetylcyclohexene and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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